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Compound of Interest

Compound Name: CH6953755

Cat. No.: B2695209 Get Quote

Technical Support Center: CH6953755
Welcome to the technical support center for CH6953755. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and handling of CH6953755 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is CH6953755 and what is its mechanism of action?

CH6953755 is a potent, orally active, and selective inhibitor of YES1 kinase, a member of the

SRC family of protein tyrosine kinases, with an IC50 of 1.8 nM.[1][2][3] By inhibiting YES1

kinase, CH6953755 can suppress tumor growth in cancers that have YES1 gene amplification.

[4][5] The anti-tumor activity of CH6953755 is linked to the downstream regulation of the Yes-

associated protein 1 (YAP1), a key component in a signaling pathway that controls cell

proliferation.[4][5]

Q2: What are the common causes of poor aqueous solubility for small molecules like

CH6953755?

Poor aqueous solubility is a common challenge for many small molecule inhibitors used in

research and drug development.[6][7] Several key factors contribute to this issue:

High Lipophilicity (Hydrophobicity): Molecules with a high partition coefficient (logP) tend to

be less soluble in water as they favor non-polar, lipid-like environments.[8]
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Crystal Lattice Energy: A stable and strong crystal structure requires a significant amount of

energy to break apart, which can lead to lower solubility.[8]

Molecular Structure: The planarity and symmetry of a molecule can influence how it packs in

a solid state, affecting its solubility. Disrupting this planarity can sometimes improve solubility.

[9][10]

pH-Dependent Solubility: For ionizable compounds, their solubility can be highly dependent

on the pH of the aqueous solution.[8]

Q3: I am observing precipitation when I dilute my CH6953755 DMSO stock solution into an

aqueous buffer. What is happening?

This is a common phenomenon known as "precipitation upon dilution".[8] Dimethyl sulfoxide

(DMSO) is a powerful organic solvent that can dissolve many lipophilic compounds like

CH6953755 at high concentrations.[8] However, when this concentrated DMSO stock is

introduced into an aqueous buffer, the local concentration of CH6953755 can momentarily

exceed its solubility limit in the mixed solvent system, causing it to precipitate out of the

solution.[8]

Troubleshooting Guide: Solubility Issues with
CH6953755
This guide provides a systematic approach to addressing solubility challenges with CH6953755
in your experiments.

Initial Solubility Assessment
CH6953755 is practically insoluble in water but has high solubility in DMSO.[2] It is crucial to

start with a high-quality, anhydrous (moisture-free) DMSO to prepare your stock solution, as

absorbed moisture can reduce the solubility of the compound.[2]

Recommended Solvents and Stock Solutions
The following table summarizes the solubility of CH6953755 in various solvents.
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Solvent Maximum Concentration

DMSO 100 mg/mL (180.98 mM)

Ethanol 4 mg/mL

Water Insoluble

Data sourced from MedChemExpress and Selleck Chemicals.[1][2]

For optimal results, prepare a high-concentration stock solution in fresh, anhydrous DMSO. If

you notice any precipitation or phase separation during preparation, gentle heating and/or

sonication can be used to aid dissolution.[1]

Working Solution Preparation for In Vitro Assays
Direct dilution of a concentrated DMSO stock into your final aqueous buffer is likely to cause

precipitation. To avoid this, a serial dilution approach or the use of co-solvents is

recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh out the desired amount of solid CH6953755 powder (Molecular

Weight: 552.55 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve a final

concentration of 10 mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve

5.5255 mg of CH6953755 in 1 mL of DMSO.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication may be applied if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for long-term stability.[2]
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Protocol 2: Preparation of an Aqueous Working Solution
using Co-solvents
For cell-based assays and other in vitro experiments, it is crucial to keep the final concentration

of organic solvents low to avoid toxicity. The following are examples of formulations that can be

used to prepare a working solution of CH6953755.

Formulation A: Using PEG300 and Tween-80

This protocol yields a clear solution of at least 2.08 mg/mL.[1]

Start with a concentrated stock solution of CH6953755 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL.

Formulation B: Using SBE-β-CD

This protocol also yields a clear solution of at least 2.08 mg/mL.[1]

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

Start with a concentrated stock solution of CH6953755 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 900 µL of the 20% SBE-β-CD in saline solution and mix thoroughly.
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CH6953755 Signaling Pathway
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Caption: CH6953755 inhibits YES1, preventing YAP1 translocation and subsequent gene

expression.
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Workflow for Preparing Aqueous Working Solutions
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Caption: A general workflow for preparing aqueous working solutions of CH6953755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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